Cas no 306976-92-1 (5-[(4-Chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide)

• Product Name: 5-[(4-Chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide
• CAS No: 306976-92-1
• MF: C₁₀H₈ClN₃O₂S₂
• MW: 301.772418022156
• CID: 5025454
• Update Time: 2023-08-25

5-[(4-Chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• MLS000707177
• 5-[(4-chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide
• SMR000334557
• Oprea1_379248
• BDBM47442
• cid_1486984
• REGID_for_CID_1486984
• 5-(4-chlorophenyl)sulfinyl-N-methylthiadiazole-4-carboxamide
• HMS2656K21
• 5-(4-chlorophenyl)sulfinyl-N-methyl-4-thiadiazolecarboxamide
• 5-(4-chlorophenyl)sulfinyl-N-methyl-thiadiazole-4-carboxamide
• 5-(4-chlorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide
• 5-(4-chloropheny
• 5-[(4-Chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide

• Inchi： 1S/C10H8ClN3O2S2/c1-12-9(15)8-10(17-14-13-8)18(16)7-4-2-6(11)3-5-7/h2-5H,1H3,(H,12,15)
• InChI Key： QUIPMCDJRFFKGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=C(C(NC)=O)N=NS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 119